2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol

• Molecular Formula: C14H20BrNO3
• Molecular Weight: 330.22 g/mol
• IUPAC Name: 2-[(3-bromo-5-ethoxy-4-prop-2-enoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C14H20BrNO3/c1-3-7-19-14-12(15)8-11(10-16-5-6-17)9-13(14)18-4-2/h3,8-9,16-17H,1,4-7,10H2,2H3
• InChI Key: VYDMXTINWLTIRT-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNCCO)Br)OCC=C

Description

2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the benzyl ether family and has a molecular formula of C16H21BrNO3. In

Mechanism of Action

The mechanism of action of 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. This compound has been shown to target specific pathways in the body, making it a potentially effective treatment for a wide range of diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol has a range of biochemical and physiological effects on the body. It has been shown to reduce inflammation and oxidative stress, which can contribute to the development of various diseases. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol in lab experiments is its potential to be used in the development of new drugs and therapies. This compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases. Additionally, this compound is relatively easy to synthesize and can be purified using various techniques.
However, there are also some limitations to using 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol in lab experiments. One of the primary limitations is the lack of understanding of its mechanism of action. Additionally, more research is needed to determine the optimal dosage and administration of this compound for various diseases.

Future Directions

There are many potential future directions for the use of 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol in scientific research. One potential direction is the development of new drugs and therapies for various diseases, including cancer and inflammatory diseases. Additionally, more research is needed to determine the optimal dosage and administration of this compound for various diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol involves the reaction between 4-(Allyloxy)-3-bromo-5-ethoxybenzaldehyde and 2-aminoethanol in the presence of a catalyst. This reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-{[4-(Allyloxy)-3-bromo-5-ethoxybenzyl]amino}ethanol has been widely used in scientific research due to its potential applications in various fields. One of the primary uses of this compound is in the development of new drugs and therapies. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases.